2-((4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[[4-amino-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C15H12F3N5O2S/c16-15(17,18)9-3-1-4-10(7-9)20-12(24)8-26-14-22-21-13(23(14)19)11-5-2-6-25-11/h1-7H,8,19H2,(H,20,24)
• InChI Key: CDYJAEIEHMYBHC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)CSC2=NN=C(N2N)C3=CC=CO3)C(F)(F)F
• Molecular Formula: C15H12F3N5O2S
• Molecular Weight: 383.4 g/mol

Description

The compound “2-((4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide” is a derivative of 2-aminothiazole. It’s a part of a series of compounds synthesized for potential antiexudative preparations.

Synthesis Analysis

The synthesis of this compound involves the alkylation of 2-((4-amino-5-(furan-2-yl))-4H-1,2,4-triazole-3-thione with N-aryl-substituted α-chloroacetamides in ethanol in an alkaline medium. After crystallization, white or light yellow crystalline substances with clear melting temperatures are obtained.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include alkylation and crystallization. The alkylation process involves the reaction of 2-((4-amino-5-(furan-2-yl))-4H-1,2,4-triazole-3-thione with N-aryl-substituted α-chloroacetamides.

Physical And Chemical Properties Analysis

The synthesized compound appears as white or light yellow crystalline substances with clear melting temperatures. More specific physical and chemical properties are not mentioned in the available resources.

Scientific Research Applications

Synthesis and Structural Insights

Research has led to the synthesis of various derivatives of 1,2,4-triazole, demonstrating significant pharmacological potential. For instance, derivatives have been synthesized through stages, leading to the discovery of compounds with anti-exudative properties, outperforming reference drugs in some cases (Chalenko et al., 2019). Another study involved the condensation of 4-phenyl-5-(pyridine-4-yl)-4H-1,2,4-triazole-3-thiol and 2-Chloro-N-(aryl)acetamide, resulting in compounds screened for antimicrobial activities, highlighting the versatility of these structures in synthesizing biologically active compounds (MahyavanshiJyotindra et al., 2011).

Biological Activities

The biological activities of these compounds are diverse. Some derivatives have been investigated for their antiexudative activity, showing potential in the development of new therapeutic agents with minimized toxicity and enhanced effectiveness (Chalenko et al., 2019). Additionally, compounds based on 1,2,4-triazole structures have demonstrated promising applications as insensitive energetic materials, suggesting potential in material science for the development of safer explosives (Yu et al., 2017).

Potential Therapeutic Applications

The exploration of these compounds extends to their potential therapeutic applications. For instance, the analysis of blood serum biochemical parameters during treatment with derivatives highlights their prospective use as antioxidants and immune-modulating agents (Danilchenko, 2017). Furthermore, the investigation into the carcinogenicity of similar compounds provides critical insights into their safety profiles, essential for the development of new drugs (Cohen et al., 1975).